N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: 2-phenoxy-N-[(1-propan-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H26N2O2/c1-14(2)19-10-8-15(9-11-19)12-18-17(20)13-21-16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3,(H,18,20)
• InChI Key: IJYGGLOEWKSZGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)COC2=CC=CC=C2
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide, also known as IPP or IPPA, is a synthetic compound that belongs to the class of piperidine derivatives. IPP has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and neuroscience research.

Mechanism of Action

Target of Action

Similar compounds, such as n-(1-isopropylpiperidin-4-yl)-1-(3-methoxybenzyl)-1h-indole-2-carboxamide, have been shown to interact withCoagulation factor X . This suggests that N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide may also interact with proteins involved in the coagulation cascade.

Mode of Action

The exact mode of action of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide is currently unknown . Based on its structural similarity to other piperidine derivatives, it is likely that it interacts with its target protein to modulate its activity .

Advantages and Limitations for Lab Experiments

N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, has a high purity level, and has a low toxicity profile. However, N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide has some limitations, including its limited solubility in water and its short half-life.

Future Directions

There are several future directions for the research on N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide. One area of research is the development of new drugs based on the structure of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide. Researchers are also exploring the potential use of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide in the treatment of neuropathic pain and other neurological disorders. Another area of research is the study of the mechanism of action of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide and its interaction with other receptors and ion channels. Finally, researchers are investigating the potential use of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide as a tool for studying the role of the α2-adrenergic receptor in pain, anxiety, and inflammation.

Synthesis Methods

The synthesis of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide involves the reaction between 1-isopropylpiperidine and 2-phenoxyacetyl chloride in the presence of a base catalyst. The reaction yields N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide as a white crystalline solid with a high purity level. The synthesis method is relatively simple, and the yield of N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide can be optimized by adjusting the reaction conditions.

Scientific Research Applications

N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide has been extensively studied for its potential applications in medicinal chemistry and drug development. N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide has been shown to possess analgesic, anti-inflammatory, and anxiolytic properties, making it a promising candidate for the development of new drugs for the treatment of pain, inflammation, and anxiety disorders. N-((1-isopropylpiperidin-4-yl)methyl)-2-phenoxyacetamide has also been studied for its potential use as a local anesthetic and as a drug for the treatment of neuropathic pain.